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Compound of Interest

Compound Name: DiIC16(3)

Cat. No.: B1147972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core distinctions between the lipophilic carbocyanine

dyes, DiIC16(3) and DiI (DiIC18(3)). As indispensable tools for membrane labeling, neuronal

tracing, and studying lipid dynamics, a comprehensive understanding of their individual

properties is crucial for experimental design and data interpretation. This guide provides a

detailed comparison of their chemical structures, photophysical characteristics, and practical

applications, supported by quantitative data, experimental protocols, and visual diagrams.

Core Structural and Physicochemical Differences
The fundamental distinction between DiIC16(3) and DiI lies in the length of their hydrophobic

alkyl chains. Both molecules share the same 1,1',3,3,3',3'-tetramethylindocarbocyanine

perchlorate chromophore, which is responsible for their fluorescent properties. However,

DiIC16(3) possesses two 16-carbon (hexadecyl) alkyl chains, whereas DiI has two 18-carbon

(octadecyl) chains.[1][2] This seemingly minor structural variation has significant implications

for their physical state, membrane incorporation, and diffusion dynamics.

DiIC16(3) is an oil at room temperature, while DiI is a violet crystal.[3][4] The shorter alkyl

chains of DiIC16(3) may facilitate easier incorporation into some cell membranes compared to

the longer-chained DiI.[5]
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Property DiIC16(3) DiI (DiIC18(3))

Full Chemical Name

1,1'-Dihexadecyl-3,3,3',3'-

tetramethylindocarbocyanine

perchlorate

1,1'-Dioctadecyl-3,3,3',3'-

tetramethylindocarbocyanine

perchlorate

Molecular Formula C₅₅H₈₉ClN₂O₄ C₅₉H₉₇ClN₂O₄

Molecular Weight 877.76 g/mol 933.88 g/mol

Alkyl Chain Length 16 carbons (Hexadecyl) 18 carbons (Octadecyl)

Physical State Oil Violet Crystals

Photophysical Properties: A Quantitative
Comparison
Both DiIC16(3) and DiI are characterized by their high molar extinction coefficients and their

environment-sensitive fluorescence; they are weakly fluorescent in aqueous solutions but

become brightly fluorescent upon incorporation into lipid bilayers.[2][3] Their spectral properties

are largely determined by the indocarbocyanine chromophore and are nearly identical.

Photophysical Property DiIC16(3) DiI (DiIC18(3))

Excitation Maximum (λex) ~550 nm 549 nm[6]

Emission Maximum (λem) ~567 nm 565 nm[6]

Molar Extinction Coefficient (ε) ~148,000 cm⁻¹M⁻¹ ~148,000 cm⁻¹M⁻¹[6]

Recommended Filter Set TRITC TRITC

Quantum Yield
Modest; increases in lipid

environment

Modest; increases in lipid

environment

Excited-State Lifetime
~1 nanosecond in lipid

environments[7]

~1 nanosecond in lipid

environments

Membrane Insertion and Diffusion Dynamics
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The primary application of these dyes is to label and track cellular membranes. Their lipophilic

alkyl chains anchor the molecule within the lipid bilayer, while the hydrophilic chromophore is

positioned near the membrane surface.

Lipid Bilayer

Hydrophilic Head Groups

Hydrophobic Tails

DiI/DiIC16(3)
Chromophore

Hydrophobic Tails
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Alkyl
Chain

Alkyl
Chain

Start:
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Suspension Cells
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Working Solution

(1-10 µM)

Incubate
5-20 min at 37°C

Wash Cells
(2-3 times)

Visualize:
Fluorescence
Microscopy
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Start:
Fixed Neural Tissue

Apply DiI Crystal
to Region of Interest

Incubate in Dark
at 37°C

(Days to Weeks)

Section Tissue
(Vibratome/Cryostat)

Visualize Labeled Neurons:
Fluorescence Microscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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